molecular formula C5H8N2O2S B8380596 2-Methylthio-3-nitro4,5-dihydropyrrole

2-Methylthio-3-nitro4,5-dihydropyrrole

Cat. No.: B8380596
M. Wt: 160.20 g/mol
InChI Key: JQZNJWLOUDDZBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylthio-3-nitro4,5-dihydropyrrole is a useful research compound. Its molecular formula is C5H8N2O2S and its molecular weight is 160.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H8N2O2S

Molecular Weight

160.20 g/mol

IUPAC Name

5-methylsulfanyl-4-nitro-2,3-dihydro-1H-pyrrole

InChI

InChI=1S/C5H8N2O2S/c1-10-5-4(7(8)9)2-3-6-5/h6H,2-3H2,1H3

InChI Key

JQZNJWLOUDDZBP-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(CCN1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

(b)(ii) A solution of 1-nitro-2-methylthio-2-(2-bromoethylamino)ethylene (3 g, 0.012 mol) and sodium hydride (50% in oil, 0.62 g, 0.013 mol) in dry tetrahydrofuran (100 ml) was refluxed for 7 hours. The reaction mixture was cooled, and the solvent was removed in vacuo. The residue was extracted with boiling ethyl acetate (2×50 ml), and the extracts were decolourized with charcoal. Concentration of the extracts in vacuo, followed by cooling, resulted in the crystallisation of 2-methylthio-3-nitro-4,5-dihydropyrrole (0.5 g, 26%).
Name
1-nitro-2-methylthio-2-(2-bromoethylamino)ethylene
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
0.62 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

(ii) A solution of 1-nitro-2-methylthio-2-(2-bromoethylamino) ethylene (3g, 0.012 mol) and solium hydride (50% in oil, 0.62 g, 0.013 mol) in dry tetrahydrofuran (100 mol) was refluxed for 7 hours. The reaction mixture was cooled, and the solvent was removed in vacuo. The residue was extracted with boiling ethyl acetate (2×50 ml), and the extracts were decolourized with charcoal. Concentration of the extracts in vacuo, followed by cooling, resulted in the crystallisation of 2-methylthio-3-nitro-4,5-dihydropyrrole (0.5 g, 26%).
Name
1-nitro-2-methylthio-2-(2-bromoethylamino) ethylene
Quantity
0.012 mol
Type
reactant
Reaction Step One
[Compound]
Name
solium hydride
Quantity
0.62 g
Type
reactant
Reaction Step One
Quantity
100 mol
Type
reactant
Reaction Step One

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